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Compound Name:
2-(Hydroxymethyl)-4-

methoxybenzoic acid

CAS No.: 65399-12-4

Cat. No.: B3148663

Get Quote

In the landscape of pharmaceutical research and chemical synthesis, the precise identification

of isomeric compounds is a cornerstone of quality control and mechanistic understanding. The

methoxybenzoic acid isomers—ortho (2-methoxybenzoic acid), meta (3-methoxybenzoic acid),

and para (4-methoxybenzoic acid)—present a classic analytical challenge due to their identical

chemical formulas but distinct physical and chemical properties. This guide provides an in-

depth spectroscopic comparison, leveraging Infrared (IR), Nuclear Magnetic Resonance

(NMR), and Ultraviolet-Visible (UV-Vis) spectroscopy to unequivocally differentiate these

isomers. We will explore the theoretical principles behind their spectral differences and provide

field-proven experimental protocols for their analysis.

The Structural Nuances: Why Isomers Behave
Differently
The key to distinguishing the methoxybenzoic acid isomers lies in the relative positions of the

methoxy (-OCH₃) and carboxylic acid (-COOH) groups on the benzene ring. This positional

variance has profound implications for the electronic environment of each molecule.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3148663#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3148663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ortho (2-methoxybenzoic acid): The proximity of the methoxy and carboxylic acid groups

allows for the formation of a strong intramolecular hydrogen bond between the carboxylic

proton and the methoxy oxygen. This interaction significantly influences the molecule's

conformation and, consequently, its spectroscopic behavior.

Meta (3-methoxybenzoic acid): In this isomer, the two functional groups are separated,

preventing direct resonance or significant steric interaction. Their electronic effects on the

aromatic ring are therefore more independent.

Para (4-methoxybenzoic acid): The methoxy and carboxylic acid groups are positioned

opposite to each other. This arrangement allows for maximum resonance interaction

between the electron-donating methoxy group and the electron-withdrawing carboxylic acid

group through the benzene ring.

These structural differences give rise to unique spectroscopic fingerprints for each isomer,

which we will now explore in detail.

Infrared (IR) Spectroscopy: Unveiling Vibrational
Modes
IR spectroscopy probes the vibrational frequencies of bonds within a molecule. The IR spectra

of the methoxybenzoic acid isomers show characteristic absorptions for the carboxylic acid and

methoxy groups, but with subtle, yet telling, differences.

Key Differentiating Regions in IR Spectra:
O-H Stretching Region (Carboxylic Acid): In the meta and para isomers, the O-H stretch of

the carboxylic acid typically appears as a very broad band in the 2500-3300 cm⁻¹ region,

characteristic of intermolecular hydrogen bonding in the dimeric form of carboxylic acids.[1]

However, in the ortho isomer, the intramolecular hydrogen bond can lead to a slightly

sharper and sometimes shifted O-H absorption band.[2]

C=O Stretching Region (Carboxylic Acid): The carbonyl (C=O) stretch is a strong, sharp peak

typically found between 1680 and 1710 cm⁻¹ for aromatic carboxylic acids.[3] Conjugation

with the benzene ring influences this frequency. In the ortho isomer, the intramolecular
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hydrogen bond can weaken the C=O bond, potentially causing a shift to a lower

wavenumber compared to the meta and para isomers.

C-O Stretching Region (Ether and Carboxylic Acid): This region, typically between 1250-

1300 cm⁻¹ and 1025-1150 cm⁻¹, contains contributions from both the ether (Ar-O-CH₃) and

carboxylic acid (C-O) stretching vibrations.[3] The exact positions of these bands can differ

slightly between the isomers due to the varying electronic effects.

Out-of-Plane Bending (Aromatic C-H): The substitution pattern on the benzene ring gives

rise to characteristic C-H out-of-plane bending vibrations in the 650-900 cm⁻¹ region, which

can aid in distinguishing the isomers.[4]

Comparative IR Data:
Vibrational Mode

Ortho-isomer
(cm⁻¹)

Meta-isomer (cm⁻¹) Para-isomer (cm⁻¹)

O-H stretch

(Carboxylic Acid)
Broad, ~2500-3300[2] Broad, ~2500-3300 Broad, 2500-3300[3]

C-H stretch (Aromatic) ~3000-3100[2] ~3000-3100 3000-3100[3]

C-H stretch (Aliphatic,

-OCH₃)
~2840-2960 ~2840-2960 2840-2960[3]

C=O stretch

(Carboxylic Acid)
~1680-1720[2] ~1680-1710 1680-1710[3]

C=C stretch

(Aromatic)
~1600, 1580, 1490 ~1600, 1580, 1490 1605, 1575, 1510[3]

C-O stretch (Ether &

Carboxylic Acid)
~1200-1300[2] ~1250-1300

1250-1300, 1025-

1150[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into the Electronic Environment
NMR spectroscopy provides detailed information about the chemical environment of atomic

nuclei, particularly ¹H (protons) and ¹³C.
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¹H NMR Spectroscopy:
The ¹H NMR spectra of the methoxybenzoic acid isomers are distinguished by the chemical

shifts and splitting patterns of the aromatic protons, as well as the chemical shift of the

carboxylic acid proton.

Carboxylic Acid Proton (-COOH): This proton typically appears as a broad singlet at a

downfield chemical shift (δ 10-13 ppm). Due to the intramolecular hydrogen bond in the ortho

isomer, the carboxylic proton is more deshielded and may appear at a slightly different

chemical shift compared to the meta and para isomers, which primarily form intermolecular

hydrogen-bonded dimers.[3][5]

Methoxy Protons (-OCH₃): The methoxy protons appear as a sharp singlet in all three

isomers, typically in the range of δ 3.7-3.9 ppm.[2]

Aromatic Protons (Ar-H): The chemical shifts and coupling patterns of the aromatic protons

are highly informative. The electron-donating methoxy group tends to shield (shift to lower

ppm) the ortho and para protons, while the electron-withdrawing carboxylic acid group

deshields (shifts to higher ppm) the ortho and para protons. This interplay of electronic

effects results in distinct patterns for each isomer.

Comparative ¹H NMR Data (in CDCl₃):
Proton Assignment

Ortho-isomer (δ
ppm)

Meta-isomer (δ
ppm)

Para-isomer (δ
ppm)

-COOH
~10.5-13.0 (broad s)

[2]
~11.0-13.0 (broad s)

~11.5-13.0 (broad s)

[3]

-OCH₃ ~3.9 (s, 3H)[2] ~3.8 (s, 3H) ~3.88 (s, 3H)[3]

Ar-H ~6.9-8.2 (m, 4H)[2] ~7.1-7.7 (m, 4H)
~6.95 (d, 2H), 8.07 (d,

2H)[3]

¹³C NMR Spectroscopy:
The ¹³C NMR spectra provide information about the carbon framework of the molecules. The

chemical shifts of the aromatic carbons are particularly sensitive to the electronic effects of the

substituents.
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Carbonyl Carbon (-COOH): The carbonyl carbon is the most downfield signal, typically

appearing between δ 165-175 ppm.[2]

Aromatic Carbons (Ar-C): The chemical shifts of the aromatic carbons are influenced by the

electron-donating methoxy group and the electron-withdrawing carboxylic acid group. The

carbon attached to the methoxy group (ipso-carbon) will be shielded, while the carbon

attached to the carboxylic acid group will be deshielded. The ortho, meta, and para carbons

will experience varying degrees of shielding and deshielding depending on the isomer.

Methoxy Carbon (-OCH₃): The methoxy carbon appears as a signal around δ 55-57 ppm.[2]

Comparative ¹³C NMR Data (in DMSO-d₆):
Carbon
Assignment

Ortho-isomer (δ
ppm)

Meta-isomer (δ
ppm)

Para-isomer (δ
ppm)

C=O ~168.0 ~167.5 167.5[3]

Ar-C (ipso, to -COOH) ~121.0 ~131.5 123.5[3]

Ar-C (ipso, to -OCH₃) ~159.0 ~159.5 163.2[3]

Ar-C
~112.0, 120.0, 132.0,

134.0

~114.0, 119.0, 122.0,

129.5
114.1, 131.5[3]

-OCH₃ ~56.0 ~55.5 55.8[3]

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing
Electronic Transitions
UV-Vis spectroscopy measures the electronic transitions within a molecule. The absorption

maxima (λmax) and molar absorptivity (ε) are influenced by the extent of conjugation and the

electronic nature of the substituents.

The benzene ring exhibits characteristic π → π* transitions. The methoxy and carboxylic acid

groups act as auxochromes, modifying the absorption spectrum. The electron-donating

methoxy group and the electron-withdrawing carboxylic acid group can extend the conjugation,

leading to bathochromic (red) shifts to longer wavelengths. The para isomer, with its direct

resonance interaction, is expected to have the longest λmax, while the meta isomer would

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3303928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3303928/
https://epgp.inflibnet.ac.in/epgpdata/uploads/epgp_content/chemistry/12.organic_spectroscopy/14._factors_affecting_chemical_shift/et/9110_et_et_14.pdf
https://epgp.inflibnet.ac.in/epgpdata/uploads/epgp_content/chemistry/12.organic_spectroscopy/14._factors_affecting_chemical_shift/et/9110_et_et_14.pdf
https://epgp.inflibnet.ac.in/epgpdata/uploads/epgp_content/chemistry/12.organic_spectroscopy/14._factors_affecting_chemical_shift/et/9110_et_et_14.pdf
https://epgp.inflibnet.ac.in/epgpdata/uploads/epgp_content/chemistry/12.organic_spectroscopy/14._factors_affecting_chemical_shift/et/9110_et_et_14.pdf
https://epgp.inflibnet.ac.in/epgpdata/uploads/epgp_content/chemistry/12.organic_spectroscopy/14._factors_affecting_chemical_shift/et/9110_et_et_14.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3148663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


have a λmax closer to that of benzoic acid. The ortho isomer's spectrum may be influenced by

the steric hindrance and intramolecular hydrogen bonding, which can affect the planarity of the

molecule and thus the extent of conjugation.

Comparative UV-Vis Data:
Isomer λmax (nm) Molar Absorptivity (ε)

Ortho-isomer ~296, ~235 Not readily available

Meta-isomer ~292, ~240 Not readily available

Para-isomer ~252 ~16000

Note: λmax values can vary depending on the solvent.

Experimental Protocols
Accurate and reproducible spectroscopic data are contingent upon meticulous experimental

procedures.

Infrared (IR) Spectroscopy Protocol (Solid Sample - KBr
Pellet)

Sample Preparation: Grind a small amount of the methoxybenzoic acid isomer (1-2 mg) with

approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle

until a fine, homogeneous powder is obtained.

Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin,

transparent KBr pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer.

Background Collection: Record a background spectrum of the empty sample compartment.

Sample Spectrum: Acquire the IR spectrum of the sample, typically in the range of 4000-400

cm⁻¹.
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Data Processing: The background spectrum is automatically subtracted from the sample

spectrum to yield the final absorbance or transmittance spectrum.

Caption: Workflow for obtaining an IR spectrum of a solid sample using the KBr pellet method.

¹H and ¹³C NMR Spectroscopy Protocol
Sample Preparation: Dissolve 5-10 mg of the methoxybenzoic acid isomer in approximately

0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C and

shim the magnetic field to achieve optimal homogeneity.

¹H NMR Data Acquisition:

Use a standard single-pulse experiment.

Set the spectral width to cover the expected chemical shift range (e.g., 0-14 ppm).

Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise

ratio.

Set a relaxation delay of 1-5 seconds.

¹³C NMR Data Acquisition:

Use a standard proton-decoupled pulse sequence.

Set the spectral width to cover the expected chemical shift range (e.g., 0-200 ppm).

Acquire a larger number of scans (e.g., 128-1024) due to the lower natural abundance of

¹³C.

Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3148663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform phase and baseline corrections.

Reference the chemical shifts to the residual solvent peak or an internal standard (e.g.,

TMS).

Caption: General workflow for acquiring ¹H and ¹³C NMR spectra.

UV-Vis Spectroscopy Protocol
Sample Preparation:

Prepare a stock solution of the methoxybenzoic acid isomer of a known concentration in a

UV-transparent solvent (e.g., ethanol or methanol).

Perform serial dilutions to obtain a series of solutions with concentrations that will yield

absorbance values in the linear range of the instrument (typically 0.1-1.0).

Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank and

place it in the reference beam path.

Sample Measurement: Fill a matched quartz cuvette with the sample solution and place it in

the sample beam path.

Data Acquisition: Scan the UV-Vis spectrum over the desired wavelength range (e.g., 200-

400 nm) to determine the λmax.

Quantitative Analysis: Measure the absorbance of the series of standard solutions at the

λmax to construct a calibration curve and determine the molar absorptivity.

Caption: Workflow for UV-Vis spectroscopic analysis.

Conclusion
The spectroscopic differentiation of ortho, meta, and para-methoxybenzoic acid is a clear

demonstration of how subtle changes in molecular structure can lead to significant and

measurable differences in spectral properties. By carefully analyzing the key features in IR, ¹H
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NMR, ¹³C NMR, and UV-Vis spectra, researchers can confidently identify each isomer. The

intramolecular hydrogen bond in the ortho isomer serves as a particularly insightful feature that

uniquely influences its spectroscopic fingerprint. The protocols and comparative data presented

in this guide provide a robust framework for the accurate and reliable characterization of these

and other isomeric aromatic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. semanticscholar.org [semanticscholar.org]

2. Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors of
Neuronal Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]

3. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]

4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://chem.libretexts.org/Courses/University_of_Arkansas_Little_Rock/CHEM_2403%3A_Organic_Chemistry_II/20%3A_Carboxylic_Acids_and_Nitriles/20.08%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://www.colorado.edu/lab/ochem/sites/default/files/attached-files/ir_table.pdf
https://www.unipo.sk/public/media/21997/11_uv-vis_spectroscopy.pdf
https://www.uwrf.edu/chem/assets/docs/Molar_Absorptivity.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C586389&Type=IR-SPEC&Index=1#IR-SPEC
https://www.benchchem.com/product/b3148663?utm_src=pdf-custom-synthesis#bc-rfq
https://www.semanticscholar.org/paper/A-comparative-analysis-of-the-UV%2FVis-absorption-of-Leyva-Corral/d63ce95d1d1b873f86603d97a3e9f34fbed14ebf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3303928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3303928/
https://epgp.inflibnet.ac.in/epgpdata/uploads/epgp_content/chemistry/12.organic_spectroscopy/14._factors_affecting_chemical_shift/et/9110_et_et_14.pdf
https://chemistry.stackexchange.com/questions/78808/what-effect-does-hydrogen-bonding-have-on-h-nmr-spectra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3148663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Infrared Spectroscopy [www2.chemistry.msu.edu]

To cite this document: BenchChem. [A Spectroscopic Guide to Distinguishing
Methoxybenzoic Acid Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3148663/docs#a-spectroscopic-guide-to-
distinguishing-methoxybenzoic-acid-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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